Cas no 2002198-02-7 (3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one)

• Product name: 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one
• CAS No: 2002198-02-7
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 6050214
• PubChem ID: 165865340

3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2002198-02-7
• 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one
• EN300-798082

• Inchi： 1S/C5H9N5O/c1-10-5(7-8-9-10)4(11)2-3-6/h2-3,6H2,1H3
• InChI Key： WOJAPSOGVVTAQH-UHFFFAOYSA-N
• SMILES： O=C(C1=NN=NN1C)CCN

Computed Properties

• Exact Mass: 155.08070993g/mol
• Monoisotopic Mass: 155.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one

Introduction to 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one (CAS No. 2002198-02-7)

3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one (CAS No. 2002198-02-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles and is characterized by its unique structural features and potential biological activities. The compound's structure includes an amino group and a tetrazole ring, which are key functional groups that contribute to its pharmacological properties.

The chemical formula of 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one is C₇H₉N₅O, and its molecular weight is approximately 167.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an appropriate amine with a tetrazole derivative. The synthesis process can be optimized to achieve high yields and purity, making it suitable for various applications in research and development.

3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines and mediators, suggesting its potential use in the management of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as a drug candidate. Additionally, the compound's stability under various conditions has been evaluated to ensure its reliability in pharmaceutical formulations.

Clinical trials are currently underway to assess the safety and efficacy of 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further clinical evaluation.

The potential applications of 3-amino-1-(1-methyl-1H-1,2,3,4-tetrazol-5-y l)propan - ione extend beyond its direct therapeutic uses. The compound can also serve as a valuable tool in basic research to study the mechanisms of action of similar molecules and to develop new therapeutic strategies. Its unique structure and functional groups make it an excellent starting point for structure-based drug design and optimization.

In conclusion, 3-amino - ione - ione - ione - ione - ione - ione - ione - ione - ione - ione - ione - (CAS No. 2002198 - (CAS No. ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.